Cas no 1256788-17-6 (1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone)

• Product Name: 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone
• CAS No: 1256788-17-6
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 1088855
• PubChem ID: 71721033
• Update Time: 2025-08-03

1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone
• 1-(5-fluoro-2H-pyrazolo[3,4-b]pyridin-3-yl)ethanone
• 1256788-17-6
• 1-(5-fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one
• DTXSID90856891
• 1-(5-Fluoro-2H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one

• Inchi： 1S/C8H6FN3O/c1-4(13)7-6-2-5(9)3-10-8(6)12-11-7/h2-3H,1H3,(H,10,11,12)
• InChI Key： XUXVBJMPKXQMGS-UHFFFAOYSA-N
• SMILES： FC1C=NC2C(C=1)=C(C(C)=O)NN=2

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone

Introduction to 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone (CAS No. 1256788-17-6)

1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1256788-17-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a fluoro substituent and the unique fused ring system contribute to its distinct chemical properties and potential therapeutic applications.

The molecular structure of 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone consists of a pyrazole ring fused with a pyridine ring, with a fluoro group at the 5-position of the pyrazole ring and an acetyl group (ethanone moiety) at the 3-position. This arrangement creates a molecule with high potential for interactions with biological targets, making it a valuable scaffold for drug discovery. The fluoro atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone has emerged as a promising candidate in this context due to its ability to modulate key enzymatic and signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. The compound's unique structural features allow it to interact with proteins in ways that can inhibit or activate specific biological processes.

One of the most compelling aspects of 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone is its potential role in oncology research. Studies have demonstrated that pyrazolopyridine derivatives can exhibit potent antitumor activity by interfering with critical signaling pathways such as MAPK and PI3K/Akt. The fluoro substitution enhances these effects by improving lipophilicity and reducing metabolic degradation. Preclinical studies have shown that this compound can induce apoptosis in cancer cell lines while displaying minimal toxicity toward normal cells, suggesting its therapeutic potential.

Furthermore, the compound has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. By modulating inflammatory pathways, 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone may help reduce inflammation-related symptoms and improve patient outcomes. Research indicates that its interaction with inflammatory cytokines and enzymes could provide a novel therapeutic approach for managing these conditions.

The neuroprotective potential of this compound is another area of active investigation. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Preliminary studies suggest that 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone can mitigate these pathological processes by inhibiting proteasomal degradation and enhancing antioxidant defenses. This makes it a candidate for developing treatments that could slow disease progression and improve cognitive function.

From a synthetic chemistry perspective, 1-(5-Fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone represents an excellent example of how structural modifications can enhance biological activity. The introduction of the fluoro group at the 5-position of the pyrazole ring not only improves pharmacokinetic properties but also fine-tunes electronic distributions across the molecule. This balance allows for optimal interactions with biological targets while minimizing off-target effects.

The development of new synthetic methodologies for this compound has also been a focus of recent research. Efficient synthetic routes are essential for scaling up production while maintaining high purity standards. Advances in transition-metal-catalyzed cross-coupling reactions have enabled more streamlined syntheses of complex heterocycles like 1-(5-fluoro-1H-pyrazolo[3,4-b]pyridin-3-yl)ethanone, reducing reaction times and improving yields.

In conclusion, 1-(5-fluoro - 1 H - pyrazolo [ 3 , 4 - b ] pyridin - 3 - yl ) ethanone ( CAS No . 1256788 - 17 - 6 ) is a versatile and promising compound with significant therapeutic potential across multiple disease areas . Its unique structural features , particularly the presence of a fluoro substituent , contribute to its efficacy in modulating key biological pathways . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in drug development efforts .